Cas no 1975-34-4 ( )

  structure
  structure
Product Name: 
CAS No:1975-34-4
MF:C27H44O2
MW:400.637068748474
CID:908388
PubChem ID:234036
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 9-methoxy-4-nitrofuro[3,2-g]chromen-7-one
    • alerate[qr]
    • Fusariotoxin T 2
    • fusariotoxin T-2
    • FUSARITOXIN
    • hothecene
    • Insariotoxin
    • -isovalerate
    • nsc138780
    • othecene[qr]
    • toxint2
    • UNII-Y88YG855BL
    • {7H-Furo[3,4-g][1]benzopyran-7-one,} 9-methoxy-4-nitro- ( )
    • DTXSID90172902
    • 5-Benzofuranacrylic acid, 6-hydroxy-7-methoxy-4-nitro-, delta-lactone
    • CHEMBL1288970
    • 1930-56-9
    • NSC-45806
    • 7H-furo[3,4-g][1]benzopyran-7-one, 9-methoxy-4-nitro-(8ci 9ci)
    • NSC 45806
    • 7H-Furo(3,4-g)(1)benzopyran-7-one, 9-methoxy-4-nitro-
    • 4-(Hydroxy(oxido)amino)-9-methoxy-7H-furo[3,2-g]chromen-7-one
    • 9-methoxy-4-nitro-7h-furo[3,2-g]chromen-7-one
    • 7H-Furo[3, 9-methoxy-4-nitro-
    • Y88YG855BL
    • DS-005995
    • NSC45806
    • 8-Methoxy-5-nitropsoralen
    • 1975-34-4
    • 9-Methoxy-4-nitro-7H-furo(3,2-g)(1)benzopyran-7-one
    • 7H-Furo(3,4-g)(1)benzopyran-7-one, 9-methoxy-4-nitro- (8CI)(9CI)
    • 5-Nitro-8-methoxypsoralen
    • SCHEMBL498745
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 9-methoxy-4-nitro-
    • 9-methoxy-4-nitro-7h-furo[3,2-g][1]benzopyran-7-one
    • 9-methoxy-4-nitro-furo[3,2-g]chromen-7-one
    •  
    • Inchi: 1S/C27H44O2/c1-17(2)7-6-8-18(3)20-9-10-21-19-11-16-27-24(29-27)23(28)13-15-26(27,5)22(19)12-14-25(20,21)4/h17-22,24H,6-16H2,1-5H3/t18-,19+,20-,21+,22+,24+,25-,26-,27+/m1/s1
    • InChI Key: DNHVTVKDKYLDFF-WZHAGKRUSA-N
    • SMILES: O1[C@H]2C(CC[C@]3(C)[C@H]4CC[C@]5(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]5[C@@H]4CC[C@@]132)=O

Computed Properties

  • Exact Mass: 261.02731
  • Monoisotopic Mass: 400.334130642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 29.6Ų

Experimental Properties

  • PSA: 91.81
  • LogP: 6.80810
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